Cas no 13298-29-8 ((Diethyl-phosphinoyl)-acetonitrile)

(Diethyl-phosphinoyl)-acetonitrile structure

13298-29-8 structure

Product Name:(Diethyl-phosphinoyl)-acetonitrile

CAS No:13298-29-8

Molecular Formula:C₆H₁₂NOP

Molecular Weight:145.13938

CID:86905

PubChem ID:14626973

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(Diethyl-phosphinoyl)-acetonitrile Properties

Names and Identifiers

- (Diethyl-phosphinoyl)-acetonitrile
- 2-diethylphosphorylacetonitrile
- Acetonitrile,2-(diethylphosphinyl)-
- AG-D-67156
- AGN-PC-00211X
- Ambcb5116251
- CTK4B8277
- diethylphosphinoylacetonitrile
- DTXSID80562378
- 13298-29-8
- 2-(DIETHYLPHOSPHORYL)ACETONITRILE
- SCHEMBL11572792
- (Diethylphosphoryl)acetonitrile
- diethylcyanomethylphosphine oxide
- +Expand
- InChIKey： LBBBOPDONYALJU-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H12NOP/c1-3-9(8,4-2)6-5-7/h3-4,6H2,1-2H3
- SMILES： C(P(CC#N)(CC)=O)C

Computed Properties

Exact Mass: 145.06576
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Monoisotopic Mass: 145.065651004g/mol
Heavy Atom Count: 9
Complexity: 159
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.1
Topological Polar Surface Area: 40.9Å²

Experimental Properties

LogP: 1.91288
PSA: 40.86

(Diethyl-phosphinoyl)-acetonitrile Related Literature

1. Primitive chain network simulations for the interrupted shear response of entangled polymeric liquids

Yuya Doi Soft Matter, 2020,16, 6654-6661
2. Simple and rapid preparation of orange-yellow fluorescent gold nanoclusters using dl-homocysteine as a reducing/stabilizing reagent and their application in cancer cell imaging†

Shouming Xu,Hong Yang,Kang Zhao,Jianguo Li,Liyun Mei,Yun Xie,Anping Deng RSC Adv., 2015,5, 11343-11348
3. Copper ferrite–graphene hybrid: a highly efficient magnetic catalyst for chemoselective reduction of nitroarenes†

Haiyan Zhang,Shutao Gao,Ningzhao Shang,Chun Wang,Zhi Wang RSC Adv., 2014,4, 31328-31332
4. A dual pH-sensitive liposomal system with charge-reversal and NO generation for overcoming multidrug resistance in cancer†

Mingmao Chen,Feifei Song,Yan Liu,Jia Tian,Chun Liu,Ruyue Li Nanoscale, 2019,11, 3814-3826
5. Study of binary and ternary metal complexes containing the sulfato ligand: molecular models for selected non-catalytic sites in sulfurylase†

Gabriella Tamasi,Renzo Cini Dalton Trans., 2003, 2928-2936
6. Defining oxyanion reactivities in base-promoted glycosylations†‡

Martin Matwiejuk,Joachim Thiem Chem. Commun., 2011,47, 8379-8381
7. Identifying reactive intermediates by mass spectrometry

Jaya Mehara,Jana Roithová Chem. Sci., 2020,11, 11960-11972
8. The migration of acetochlor from feed to milk

Xue Qin,Yujun Jiang,Zhenghui Wang,Chaoxin Man,Shiqian Fu,Sihan Chen,Xinyan Yang,Tao Yang,Dongyan Zhang,Linyao Li,Edward M. Fox,Wei Zhang RSC Adv., 2020,10, 44344-44351
9. Antioxidant activity of yeast mannans and their growth-promoting effect on Lactobacillus strains†

Yong Wang,Chongyu Shen,Kai Huo,Di Cai,Guoqun Zhao Food Funct., 2021,12, 10423-10431
10. Possible electron spin resonance identification of Br2– and I2– in γ-irradiated bromide or iodide doped barium sulphate

J. Chem. Soc. D, 1971, 268a-268a

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